Cas no 1807150-67-9 (5-Bromo-3-nitropyridine-2-carbonyl chloride)

• Product Name: 5-Bromo-3-nitropyridine-2-carbonyl chloride
• CAS No: 1807150-67-9
• MF: C₆H₂BrClN₂O₃
• MW: 265.448679447174
• CID: 4803060
• Update Time: 2025-06-10

5-Bromo-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C6H2BrClN2O3/c7-3-1-4(10(12)13)5(6(8)11)9-2-3/h1-2H
• InChI Key： RDPUMUMALSARLV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)Cl)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 5-Bromo-3-nitropyridine-2-carbonyl chloride

Recent Advances in the Application of 5-Bromo-3-nitropyridine-2-carbonyl chloride (CAS: 1807150-67-9) in Chemical Biology and Pharmaceutical Research

5-Bromo-3-nitropyridine-2-carbonyl chloride (CAS: 1807150-67-9) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its reactive carbonyl chloride group and electron-withdrawing nitro and bromo substituents, serves as a key building block for the synthesis of various heterocyclic compounds with potential pharmacological activities. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Bromo-3-nitropyridine-2-carbonyl chloride as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed this compound to introduce the pyridine core structure, which was subsequently modified to enhance selectivity and potency against BTK. The resulting compounds showed promising activity in preclinical models of B-cell malignancies, highlighting the potential of this chemical scaffold in oncology drug development.

In the field of antimicrobial research, a team from the University of Cambridge reported in 2024 the application of 5-Bromo-3-nitropyridine-2-carbonyl chloride in the synthesis of new quinolone-pyridine hybrid compounds. These hybrids demonstrated enhanced activity against drug-resistant strains of Mycobacterium tuberculosis, with several derivatives showing minimum inhibitory concentrations (MICs) below 1 μg/mL. The researchers attributed this improved activity to the compound's ability to introduce both lipophilic (bromo) and electron-withdrawing (nitro) groups into the molecular framework.

Recent synthetic methodology developments have also expanded the utility of 5-Bromo-3-nitropyridine-2-carbonyl chloride. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that allows for selective functionalization at the 5-bromo position while preserving the reactive carbonyl chloride group. This advancement has significantly improved the efficiency of parallel synthesis approaches for drug discovery programs utilizing this building block.

From a safety and handling perspective, recent studies have provided more detailed characterization of 5-Bromo-3-nitropyridine-2-carbonyl chloride's physicochemical properties. The compound's stability under various storage conditions has been systematically evaluated, with recommendations for optimal handling procedures to maintain its reactivity. These findings are particularly valuable for process chemistry applications where large-scale use of this intermediate is required.

Looking forward, the unique structural features of 5-Bromo-3-nitropyridine-2-carbonyl chloride continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a versatile handle for bioconjugation strategies. The compound's dual functionality (reactive carbonyl chloride and halogen substituent) makes it particularly attractive for these emerging applications in targeted protein degradation and chemical biology probe development.